Cas no 2694746-34-2 (1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine
• CAS No: 2694746-34-2
• MF: C₅H₇F₂N₃
• MW: 147.125987291336
• CID: 5614425
• PubChem ID: 165947601
• Update Time: 2025-07-23

1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine
• 2694746-34-2
• SCHEMBL23967656
• EN300-33051254

• Inchi： 1S/C5H7F2N3/c1-8-4-2-3-10(9-4)5(6)7/h2-3,5H,1H3,(H,8,9)
• InChI Key： MLMUUHVDWCBELW-UHFFFAOYSA-N
• SMILES： FC(N1C=CC(NC)=N1)F

Computed Properties

• Exact Mass: 147.06080356g/mol
• Monoisotopic Mass: 147.06080356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine

Introduction to 1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine (CAS No. 2694746-34-2)

1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2694746-34-2, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a difluoromethyl group and a methyl substituent on the pyrazole ring imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery.

The pyrazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The introduction of fluorine atoms, particularly in the difluoromethyl configuration, enhances the metabolic stability and binding affinity of molecules. This modification is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been growing interest in fluorinated pyrazoles as key components in the design of novel therapeutic agents. The compound 1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine exemplifies this trend, showcasing how structural modifications can lead to improved pharmacological properties. Its synthesis involves multi-step organic reactions, including condensation and functional group transformations, which are optimized for high yield and purity.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The difluoromethyl group has been shown to enhance the bioavailability and lipophilicity of drug candidates, while the pyrazole ring provides a versatile platform for further derivatization. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes implicated in viral replication and tumor growth.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify promising candidates like 1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine. These approaches allow researchers to rapidly assess the binding affinity and selectivity of molecules against biological targets, streamlining the drug discovery process. The compound’s unique structural features make it an attractive candidate for further investigation in both academic and industrial settings.

From a synthetic chemistry perspective, 1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine represents an excellent example of how functional group interconversion can yield novel scaffolds with therapeutic potential. The synthesis typically involves the condensation of appropriately substituted hydrazines with α-halo ketones or aldehydes, followed by subsequent functionalization to introduce the difluoromethyl and methyl groups. Advances in catalytic methods have further refined these synthetic routes, enabling more efficient production at scale.

The biological activity of this compound has been explored through both experimental and computational studies. In vitro assays have revealed that certain derivatives exhibit potent inhibitory effects on enzymes such as kinases and proteases, which are overexpressed in cancer cells. Additionally, computational modeling has predicted favorable interactions between this scaffold and target proteins, providing insights into its mechanism of action.

The development of next-generation pharmaceuticals often relies on innovative molecular design principles. 1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine serves as a testament to the importance of structural diversity in drug discovery. By incorporating fluorine atoms into biologically relevant heterocycles, researchers can modulate key pharmacokinetic properties while maintaining or enhancing target specificity. This approach aligns with current trends toward personalized medicine, where tailored molecular structures are designed to meet individual patient needs.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic laboratories and pharmaceutical companies are expected to yield new derivatives with improved efficacy and safety profiles. As computational tools continue to advance, virtual screening methods will play an increasingly critical role in identifying promising candidates for further development.

In conclusion, 1-(difluoromethyl)-N-methyl-1H-pyrazol-3-amine (CAS No. 2694746-34-2) is a structurally intriguing compound with significant potential in medicinal chemistry. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with applications spanning antiviral and anticancer therapies. The continued exploration of its biological activity and synthetic modifications will undoubtedly contribute to the development of novel therapeutic agents addressing unmet medical needs.